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Compound of Interest

Compound Name: Ac-PLVE-FMK

Cat. No.: B10858011 Get Quote

Application Note
Ac-PLVE-FMK is a tetrapeptidyl fluoromethylketone that functions as an inhibitor of cathepsins.

[1] This compound is a valuable tool in cancer research and studies involving cysteine

cathepsins.[1] Proper preparation of stock solutions is crucial for obtaining accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Ac-PLVE-FMK stock solutions to ensure their stability

and efficacy.

The following protocol outlines the recommended procedure for dissolving and storing Ac-
PLVE-FMK. Adherence to these guidelines will help maintain the integrity of the compound for

use in various downstream applications, such as cell-based assays and enzyme kinetics

studies.

Quantitative Data Summary
For ease of reference, the key quantitative data for Ac-PLVE-FMK and recommendations for

stock solution preparation are summarized in the table below.
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Parameter Value Source(s)

Molecular Weight 528.61 g/mol [1]

Molecular Formula C₂₅H₄₁FN₄O₇ [1]

Appearance Solid [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [2][3][4][5][6][7]

Recommended Stock

Concentration
10 mM

Storage of Solid -20°C, protected from light [2][4]

Storage of Stock Solution
-20°C in aliquots; up to 6

months
[7]

Experimental Protocol: Preparation of a 10 mM Ac-
PLVE-FMK Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ac-PLVE-FMK in DMSO.

Materials:

Ac-PLVE-FMK (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Pre-weighing Preparation: Before opening, allow the vial of Ac-PLVE-FMK to equilibrate to

room temperature to prevent condensation of moisture onto the compound.

Calculating the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

Ac-PLVE-FMK required. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 528.61 g/mol x 1000 mg/g

Mass = 5.29 mg

Dissolution:

Carefully weigh out the calculated amount of Ac-PLVE-FMK and place it in a sterile

microcentrifuge tube.

Add the appropriate volume of high-purity DMSO to the tube. For the example above, this

would be 1 mL.

Cap the tube tightly and vortex thoroughly to dissolve the solid.

If the compound does not dissolve completely, brief sonication in an ultrasonic water bath

may be used to aid dissolution.[5]

Aliquoting and Storage:

Once the Ac-PLVE-FMK is fully dissolved, dispense the stock solution into smaller, single-

use aliquots in sterile microcentrifuge tubes. This will minimize freeze-thaw cycles which

can degrade the compound.

Store the aliquots at -20°C. When stored properly, the stock solution should be stable for

up to 6 months.[7]

Usage:

When ready to use, thaw a single aliquot at room temperature.
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Dilute the stock solution to the desired working concentration in your experimental buffer

or cell culture medium immediately before use.

Note: DMSO is hygroscopic and can absorb water from the atmosphere, which may affect the

solubility and stability of the compound.[5][6] It is recommended to use fresh, anhydrous DMSO

for the preparation of stock solutions.

Visualizations
The following diagrams illustrate the logical workflow for preparing the Ac-PLVE-FMK stock

solution and a simplified representation of its inhibitory pathway.
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Workflow for Ac-PLVE-FMK Stock Solution Preparation
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Caption: Workflow for preparing Ac-PLVE-FMK stock solution.
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Ac-PLVE-FMK Signaling Pathway Inhibition
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Caption: Simplified inhibition of active cathepsin by Ac-PLVE-FMK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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